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Introduction

DCC-3116 is a potent and highly selective, orally bioavailable small molecule inhibitor of Unc-
51 like autophagy activating kinase 1 (ULK1) and ULK2.[1][2] These serine/threonine kinases
are the initiating factors in the autophagy pathway, a critical cellular process for recycling
cellular components and maintaining homeostasis. In many cancers, particularly those with
mutations in the RAS/RAF/MAPK signaling pathway, autophagy is a key survival mechanism
that enables tumor cells to withstand stress and resist therapeutic interventions.[1] DCC-3116
is designed to block this pro-survival autophagy, thereby sensitizing cancer cells to other anti-
cancer agents.[1] Preclinical studies have demonstrated that DCC-3116 can act synergistically
with MAPK pathway inhibitors to suppress tumor growth in various cancer models.[3]

These application notes provide detailed protocols for key in vitro assays to evaluate the
cellular activity of DCC-3116, including its effects on cell viability, ULK1/2 kinase activity, and
autophagy induction.
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Mechanism of Action

DCC-3116 targets and binds to ULK1 and ULK2, inhibiting their kinase activity.[2] This
inhibition prevents the phosphorylation of downstream substrates, such as Autophagy Related
13 (ATG13), which is a critical step in the formation of the ULK1 complex that initiates
autophagosome formation.[3][4] By blocking the initiation of autophagy, DCC-3116 can lead to
the accumulation of cellular stress and ultimately, cell death, particularly in cancer cells that are
highly dependent on autophagy for survival.[2]
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Figure 1. Simplified signaling pathway of DCC-3116 action.

Data Presentation

The following tables summarize the in vitro potency of DCC-3116 from preclinical studies.

Table 1: In Vitro Potency of DCC-3116

Target Assay Type IC50 (nM) Reference
ULK1 Enzymatic 4 [5]
ULK2 Enzymatic 30 [5]
ULK1 Cellular 6 [5]
ULK2 Cellular 9 [5]

Table 2: Cellular IC50 of DCC-3116 on pATG13 Inhibition in NSCLC Cell Lines

Cell Line Condition IC50 (nM) Reference
HCC827 Basal 61-66 [6]
HCC827 EGFR-induced 61-66 [6]
NCI-H1975 Osimertinib-induced 91 [6]
NCI-H1975 Afatinib-induced 71 [6]

Experimental Protocols
Cell Viability and Synergy Assay

This protocol is designed to assess the effect of DCC-3116 on cancer cell proliferation, both as
a single agent and in combination with other inhibitors (e.g., a MAPK pathway inhibitor like
sotorasib), to determine potential synergistic effects.

Materials:
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e Cancer cell lines (e.g., NCI-H2122, Calu-1, or other RAS-mutant lines)

e Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-
Streptomycin)

e DCC-3116 (stock solution in DMSO)

o MAPK pathway inhibitor (e.g., sotorasib, stock solution in DMSQO)
e 96-well clear bottom black plates

o CellTiter-Glo® Luminescent Cell Viability Assay kit

o Plate reader capable of measuring luminescence

Procedure:

e Seed cells in a 96-well plate at a density of 5,000-7,000 cells per well in 100 pL of complete
medium.

 Incubate the plate overnight at 37°C in a humidified incubator with 5% CO-.

o Prepare serial dilutions of DCC-3116 and the combination drug in complete medium. For
synergy experiments, a dose matrix of both compounds should be prepared.

e Add the drug dilutions to the respective wells. Include vehicle control (DMSO) wells.
¢ Incubate the plate for 72 hours at 37°C and 5% CO2.[3]

o Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

o Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.
e Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

e Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

o Measure the luminescence using a plate reader.
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o Calculate cell viability as a percentage of the vehicle control and plot dose-response curves.
Synergy can be calculated using methods such as the Bliss independence model.

PATG13 ELISA for ULK1/2 Activity

This ELISA-based assay measures the phosphorylation of ATG13 at Ser318, a direct substrate
of ULK1, to quantify the inhibitory activity of DCC-3116 on the ULK1/2 complex in a cellular
context.[3]

Materials:

» Cancer cell lines

o Complete cell culture medium

« DCC-3116

 Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
e pS318-ATG13 antibody

o Total ATG13 antibody

o HRP-conjugated secondary antibody

o ELISA plate

e TMB substrate

e Stop solution (e.g., 1M H2S0a4)

» Plate reader capable of measuring absorbance at 450 nm
Procedure:

e Seed cells in a multi-well plate and allow them to adhere overnight.

o Treat cells with various concentrations of DCC-3116 for a specified time (e.g., 16 hours).[3]
Include a vehicle control.
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e Lyse the cells and collect the protein lysates.

o Determine the protein concentration of each lysate.

o Coat an ELISA plate with a capture antibody for total ATG13 overnight at 4°C.
e Wash the plate and block with a suitable blocking buffer.

e Add equal amounts of protein lysate to each well and incubate.

¢ Wash the plate and add the pS318-ATG13 detection antibody.

e Wash and add the HRP-conjugated secondary antibody.

o Add TMB substrate and incubate until a color change is observed.

» Stop the reaction with the stop solution.

» Read the absorbance at 450 nm.

e Normalize the pATG13 signal to the total protein concentration or a housekeeping protein.

Autophagosome Formation Assay using CYTO-ID®

This assay utilizes the CYTO-ID® Autophagy Detection Kit to stain and quantify autophagic
vacuoles in live cells, providing a measure of autophagy induction or inhibition.

Materials:

o CYTO-ID® Autophagy Detection Kit 2.0 (contains CYTO-ID® Green Detection Reagent 2,
Hoechst 33342 Nuclear Stain, and 1X Assay Buffer)

Cancer cell lines

Complete cell culture medium

DCC-3116

Fluorescence microscope or flow cytometer
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Procedure:

Seed cells on coverslips in a multi-well plate or in a suitable plate for flow cytometry and
allow them to adhere.

Treat cells with DCC-3116 at various concentrations for the desired time. Include positive
(e.g., rapamycin or starvation) and negative (vehicle) controls for autophagy modulation.

Prepare the Microscopy Dual Detection Reagent by adding 2 pL of CYTO-ID® Green
Detection Reagent 2 and 1 pL of Hoechst 33342 Nuclear Stain to every 1 mL of 1X Assay
Buffer supplemented with 5% FBS.

Remove the culture medium from the cells and wash with 1X Assay Buffer.

Add the staining solution to the cells and incubate for 30 minutes at 37°C in the dark.

Wash the cells with 1X Assay Buffer.

Analyze the samples under a fluorescence microscope (green channel for autophagosomes,
blue channel for nuclei) or by flow cytometry (FL1 channel).

Quantify the fluorescence intensity or the number of fluorescent puncta per cell to determine
the level of autophagy.
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Experimental Workflow
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Figure 2. General experimental workflow for in vitro assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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